![molecular formula C23H17F2N3O3S2 B2984466 N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide CAS No. 905691-07-8](/img/structure/B2984466.png)
N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide
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Description
N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C23H17F2N3O3S2 and its molecular weight is 485.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Screening
Research has shown that various substituted benzothiazoles, including N-(4,6-difluorobenzo[d]thiazol-2-yl) derivatives, have been synthesized and screened for their antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities (Patel et al., 2009). These compounds, containing different functional groups, demonstrate a wide range of biodynamic properties.
Cytotoxicity, Antimicrobial, and Anti-inflammatory Properties
A series of N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives exhibit notable psychotropic in vivo, anti-inflammatory in vivo, and cytotoxicity in vitro screening. These compounds show significant sedative action, high anti-inflammatory activity, selective cytotoxic effects, and NO-induction ability concerning tumor cell lines. Some also demonstrate antimicrobial action (Zablotskaya et al., 2013).
Antifungal Screening
Fluorobenzothiazole derivatives have been synthesized and screened for antimicrobial activity. The compounds show potential as biodynamic agents, especially in antimicrobial applications (Jagtap et al., 2010).
Diuretic and Antihypertensive Agents
Research into quinazoline derivatives explores their potential as diuretic and antihypertensive agents. A series of N-substituted-(4-oxo-2-substituted-phenylquinazolin-3-(4H)-yl), substituted benzene sulfonamide derivatives, have shown significant activity in this regard (Rahman et al., 2014).
PI3K Inhibitors and Anticancer Agents
Benzamides with quinazolin-6-yl or quinolin-6-yl structures have been proposed as novel PI3K inhibitors and anticancer agents. Their antiproliferative activities were evaluated against various human cancer cell lines, suggesting their potential in inhibiting tumor growth (Shao et al., 2014).
Properties
IUPAC Name |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17F2N3O3S2/c24-17-11-19(25)21-20(12-17)32-23(26-21)27-22(29)15-5-7-18(8-6-15)33(30,31)28-10-9-14-3-1-2-4-16(14)13-28/h1-8,11-12H,9-10,13H2,(H,26,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBQNKAHQSPPCES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)C(=O)NC4=NC5=C(C=C(C=C5S4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17F2N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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